Cas no 863314-86-7 (4'-FLUORO-2,3',6-TRIBROMODIPHENYL ETHER)
863314-86-7 structure
Product Name:4'-FLUORO-2,3',6-TRIBROMODIPHENYL ETHER
CAS No:863314-86-7
MF:C12H6Br3FO
MW:424.885844707489
CID:991541
PubChem ID:67417066
Update Time:2025-04-20
4'-FLUORO-2,3',6-TRIBROMODIPHENYL ETHER Chemical and Physical Properties
Names and Identifiers
-
- 4'-FLUORO-2,3',6-TRIBROMODIPHENYL ETHER
- 4’-Fluoro-2,3’,6-tribromodiphenyl ether
- 4-Fluoro-2,3,6-tribromodiphenyl ether50µg
- F-BDE-27
- F-PBDE-27
- 863314-86-7
- SCHEMBL2461156
- 1,3-dibromo-2-(3-bromo-4-fluorophenoxy)benzene
- DTXSID201016814
-
- Inchi: 1S/C12H6Br3FO/c13-8-2-1-3-9(14)12(8)17-7-4-5-11(16)10(15)6-7/h1-6H
- InChI Key: FMYJWMRNEIUHMR-UHFFFAOYSA-N
- SMILES: BrC1C=CC=C(C=1OC1C=CC(=C(C=1)Br)F)Br
Computed Properties
- Exact Mass: 421.79500
- Monoisotopic Mass: 421.795
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 17
- Rotatable Bond Count: 2
- Complexity: 244
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 9.2A^2
- XLogP3: 5.6
Experimental Properties
- PSA: 9.23000
- LogP: 5.90550
4'-FLUORO-2,3',6-TRIBROMODIPHENYL ETHER Related Literature
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Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
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2. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
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Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
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Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
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M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
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